Cas no 2060038-48-2 (7-(difluoromethyl)isoquinolin-1-ylmethanamine)

• Product Name: 7-(difluoromethyl)isoquinolin-1-ylmethanamine
• CAS No: 2060038-48-2
• MF: C₁₁H₁₀F₂N₂
• MW: 208.207309246063
• MDL: MFCD30477867
• CID: 5163744
• PubChem ID: 125426183
• Update Time: 2025-05-19

7-(difluoromethyl)isoquinolin-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, 7-(difluoromethyl)-
• 7-(difluoromethyl)isoquinolin-1-ylmethanamine

• MDL： MFCD30477867
• Inchi： 1S/C11H10F2N2/c12-11(13)8-2-1-7-3-4-15-10(6-14)9(7)5-8/h1-5,11H,6,14H2
• InChI Key： JGBKHWFRBRHYBR-UHFFFAOYSA-N
• SMILES： C1(CN)C2=C(C=CC(C(F)F)=C2)C=CN=1

Additional information on 7-(difluoromethyl)isoquinolin-1-ylmethanamine

7-(Difluoromethyl)Isoquinolin-1-ylmethanamine: A Comprehensive Overview

The compound 7-(difluoromethyl)isoquinolin-1-ylmethanamine (CAS No. 2060038-48-2) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their versatile applications in drug discovery and chemical synthesis. The difluoromethyl group attached to the isoquinoline ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry. For instance, 7-(difluoromethyl)isoquinolin-1-ylmethanamine has been explored as a potential lead compound in the development of kinase inhibitors, which are critical in treating various cancers. The difluoromethyl substituent enhances the compound's ability to bind to target proteins, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. The isoquinoline core is known to act as a ligand in transition metal-catalyzed reactions, and the presence of the difluoromethyl group further modulates its catalytic activity. Researchers have reported that 7-(difluoromethyl)isoquinolin-1-ylmethanamine can facilitate selective transformations in organic synthesis, offering new avenues for green chemistry.

The synthesis of 7-(difluoromethyl)isoquinolin-1-ylmethanamine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the isoquinoline ring through cyclization reactions and the subsequent introduction of the difluoromethyl group via electrophilic substitution. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

From a structural perspective, 7-(difluoromethyl)isoquinolin-1-ylmethanamine exhibits a rigid aromatic framework with electron-withdrawing groups that influence its reactivity and stability. Computational studies have revealed that the difluoromethyl substituent alters the electronic distribution across the molecule, enhancing its ability to participate in hydrogen bonding and π-interactions. These properties are crucial for understanding its behavior in biological systems and chemical reactions.

In terms of applications, this compound has shown promise in the development of fluorescent sensors for detecting specific analytes in complex environments. The isoquinoline moiety serves as a sensitive platform for fluorescence modulation, while the difluoromethyl group acts as a fine-tuning element to optimize sensing performance. Such sensors have potential uses in environmental monitoring and medical diagnostics.

Moreover, 7-(difluoromethyl)isoquinolin-1-ylmethanamine has been utilized as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has led to innovative materials with applications in nanotechnology and drug delivery systems. Researchers are actively exploring how these self-assembled structures can be optimized for enhanced functionality.

The integration of experimental and theoretical approaches has been instrumental in advancing our understanding of 7-(difluoromethyl)isoquinolin-1-ylmethanamine. Computational modeling techniques, such as density functional theory (DFT), have provided insights into its electronic structure and reactivity at an atomic level. These insights guide experimental efforts to design more efficient synthetic routes and improve its bioavailability.

In conclusion, 7-(difluoromethyl)isoquinolin-1-ylmethanamine (CAS No. 2060038-48-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, derived from the combination of an isoquinoline core and a difluoromethyl substituent, make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing science and technology.